Cas no 31232-27-6 (9-Anthracenol,9,10-dihydro-10-(1-methyl-4-piperidinylidene)-, hydrochloride (1:1))

• Product Name: 9-Anthracenol,9,10-dihydro-10-(1-methyl-4-piperidinylidene)-, hydrochloride (1:1)
• CAS No: 31232-27-6
• MF: C₂₀H₂₂ClNO
• MW: 327.847784519196
• CID: 309465
• PubChem ID: 35759
• Update Time: 2025-04-19

9-Anthracenol,9,10-dihydro-10-(1-methyl-4-piperidinylidene)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenol,9,10-dihydro-10-(1-methyl-4-piperidinylidene)-, hydrochloride (1:1)
• 10-(1-methylpiperidin-1-ium-4-ylidene)-9H-anthracen-9-ol,chloride
• 9,10-Dihydro-10-(1-methyl-4-piperidylidene)-9-anthrol hydrochloride
• WA 335 hydrochloride
• 9-ANTHROL, 9,10-DIHYDRO-10-(1-METHYL-4-PIPERIDYLIDENE)-, HYDROCHLORIDE
• 9-Anthracenol, 9,10-dihydro-10-(1-methyl-4-piperidinylidene)-, hydrochloride
• 31232-27-6

• Inchi： 1S/C20H21NO.ClH/c1-21-12-10-14(11-13-21)19-15-6-2-4-8-17(15)20(22)18-9-5-3-7-16(18)19;/h2-9,20,22H,10-13H2,1H3;1H
• InChI Key： DRPZGORKJKWCGW-UHFFFAOYSA-N
• SMILES： [Cl-].OC1C2C=CC=CC=2/C(/C2C=CC=CC=21)=C1/CC[NH+](C)CC/1

Computed Properties

• Exact Mass: 304.9669
• Monoisotopic Mass: 327.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 25.8